Cas no 41398-03-2 (1,3,4-Thiadiazole, 2-ethyl-5-(1-methylethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-ethyl-5-(1-methylethyl)-
• CAS No: 41398-03-2
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 327594
• PubChem ID: 20605517
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-ethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-ethyl-5-(1-methylethyl)-
• 41398-03-2
• 2-Ethyl-5-isopropyl-1,3,4-thiadiazole
• SCHEMBL7677399

• Inchi： 1S/C7H12N2S/c1-4-6-8-9-7(10-6)5(2)3/h5H,4H2,1-3H3
• InChI Key： LJVPGIKWYUTWDW-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C(C)C

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles